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Compound of Interest

Compound Name: Benzofuran-7-ylmethanol

CAS No.: 209256-55-3

Cat. No.: B1288184

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for

Benzofuran-7-ylmethanol (C₉H₈O₂). Due to the limited availability of direct experimental

spectra for this specific compound in public databases, this document compiles predicted data

and inferred characteristics from closely related analogs. It also outlines standardized

experimental protocols for acquiring such data.

Introduction to Benzofuran-7-ylmethanol
Benzofuran-7-ylmethanol is an organic compound featuring a benzofuran core with a

hydroxymethyl substituent at the 7-position. The benzofuran moiety is a key heterocyclic

scaffold found in numerous natural products and pharmacologically active compounds.

Understanding the spectroscopic properties of its derivatives is crucial for structural elucidation,

quality control, and the development of new chemical entities.
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The following sections present the available and inferred spectroscopic data for Benzofuran-7-
ylmethanol. It is important to note that a significant portion of this data is based on

computational predictions and analysis of analogous structures due to a lack of published

experimental spectra.

Mass Spectrometry (MS)
Mass spectrometry is a fundamental technique for determining the molecular weight and

elemental composition of a compound. The following table summarizes the predicted mass-to-

charge ratios (m/z) for various adducts of Benzofuran-7-ylmethanol.

Adduct Ion Predicted m/z

[M+H]⁺ 149.05971

[M+Na]⁺ 171.04165

[M-H]⁻ 147.04515

[M+NH₄]⁺ 166.08625

[M+K]⁺ 187.01559

[M]⁺ 148.05188

Data sourced from computational predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the detailed molecular structure of

organic compounds.

¹H NMR (Proton NMR): The following table outlines the inferred chemical shifts (δ) for the

protons in Benzofuran-7-ylmethanol. These values are estimated based on the analysis of

similar benzofuran derivatives and general principles of NMR spectroscopy.
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Proton
Inferred Chemical Shift
(ppm)

Multiplicity

Aromatic CH 6.8 - 7.5 Multiplet

-CH₂OH ~4.7 Singlet

-CH₂OH ~2.0 (variable) Broad Singlet

¹³C NMR (Carbon-13 NMR): As of the latest data retrieval, experimental or reliably predicted

¹³C NMR data for Benzofuran-7-ylmethanol is not readily available in the public domain. The

acquisition of such data would be a valuable contribution to the characterization of this

compound.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

table below lists the expected characteristic absorption bands for Benzofuran-7-ylmethanol.

Functional Group
Expected Wavenumber
(cm⁻¹)

Description

O-H (alcohol) 3600 - 3200 Broad

C-H (aromatic) 3100 - 3000 Sharp

C=C (aromatic) 1600 - 1450 Medium to strong

C-O (alcohol) 1260 - 1000 Strong

C-O-C (ether in furan ring) ~1070 Strong

Experimental Protocols
The following are detailed, generalized protocols for the acquisition of spectroscopic data for a

small organic molecule such as Benzofuran-7-ylmethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1288184/docs?utm_src=pdf-body#spectroscopic-characterization-of-benzofuran-7-ylmethanol-a-technical-guide
https://www.benchchem.com/product/b1288184/docs?utm_src=pdf-body#spectroscopic-characterization-of-benzofuran-7-ylmethanol-a-technical-guide
https://www.benchchem.com/product/b1288184/docs?utm_src=pdf-body#spectroscopic-characterization-of-benzofuran-7-ylmethanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh approximately 5-10 mg of the solid sample of Benzofuran-7-ylmethanol.

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃,

DMSO-d₆) in a clean, dry vial.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Acquisition:

Insert the sample into the NMR spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30-45°

pulse angle and a relaxation delay of 1-2 seconds.

Process the raw data by applying a Fourier transform, phase correction, and baseline

correction.

Integrate the signals and reference the spectrum to the internal standard (TMS at 0 ppm).

¹³C NMR Acquisition:

Use the same sample prepared for ¹H NMR.

Acquire the ¹³C spectrum with proton decoupling.

A larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Attenuated Total Reflectance (ATR) Method (for solids):
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Ensure the ATR crystal is clean.

Record a background spectrum.

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Acquire the IR spectrum.

Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)
Electrospray Ionization (ESI) Method:

Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such

as methanol or acetonitrile.

Further dilute an aliquot of this solution to a final concentration of 1-10 µg/mL.

Introduce the sample into the ESI source via direct infusion or through a liquid

chromatography system.

Acquire the mass spectrum in both positive and negative ion modes to observe different

adducts.

Analyze the resulting spectrum to determine the molecular weight and fragmentation pattern.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a chemical compound.
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Caption: General workflow for the spectroscopic characterization of a chemical compound.
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To cite this document: BenchChem. [Spectroscopic Characterization of Benzofuran-7-
ylmethanol: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288184/docs#spectroscopic-characterization-of-
benzofuran-7-ylmethanol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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